Cas no 1254062-93-5 (4-Bromomethyl-2-chloro-1-ethoxybenzene)

• Product Name: 4-Bromomethyl-2-chloro-1-ethoxybenzene
• CAS No: 1254062-93-5
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 5770692
• PubChem ID: 55207664
• Update Time: 2025-10-23

4-Bromomethyl-2-chloro-1-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• EN300-7799001
• 4-bromomethyl-2-chloro-1-ethoxybenzene
• 1254062-93-5
• AKOS006222217
• SCHEMBL3721818
• 4-(bromomethyl)-2-chloro-1-ethoxybenzene
• GEPVISDPSFNIFB-UHFFFAOYSA-N
• Benzene, 4-(bromomethyl)-2-chloro-1-ethoxy-
• 4-Bromomethyl-2-chloro-1-ethoxybenzene

• Inchi： 1S/C9H10BrClO/c1-2-12-9-4-3-7(6-10)5-8(9)11/h3-5H,2,6H2,1H3
• InChI Key： GEPVISDPSFNIFB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)Cl)OCC

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 288.9±25.0 °C(Predicted)

Additional information on 4-Bromomethyl-2-chloro-1-ethoxybenzene

4-Bromomethyl-2-chloro-1-ethoxybenzene (CAS No. 1254062-93-5)

The compound 4-Bromomethyl-2-chloro-1-ethoxybenzene (CAS No. 1254062-93-5) is a versatile aromatic compound with a unique combination of functional groups, making it a valuable intermediate in organic synthesis. This compound is characterized by its bromomethyl group at the para position, a chlorine substituent at the meta position, and an ethoxy group at the ortho position relative to the bromomethyl group. Its structure allows for a wide range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 4-Bromomethyl-2-chloro-1-ethoxybenzene in the development of novel bioactive compounds. Researchers have explored its use as a precursor for synthesizing complex heterocyclic structures, which are often found in natural products and biologically active molecules. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, suggesting its potential role in drug discovery.

In the realm of agrochemistry, 4-Bromomethyl-2-chloro-1-ethoxybenzene has been utilized as an intermediate in the synthesis of fungicides and herbicides. Its ability to undergo various substitution reactions has made it a key building block for developing compounds with enhanced efficacy against plant pathogens. A 2023 research article in *Pest Management Science* reported that derivatives of this compound showed improved selectivity towards fungal enzymes, reducing crop damage without adverse effects on beneficial organisms.

The synthesis of 4-Bromomethyl-2-chloro-1-ethoxybenzene typically involves multi-step processes that incorporate halogenation and etherification reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways. For example, a 2023 study in *Green Chemistry* introduced a palladium-catalyzed coupling reaction that significantly reduced the number of steps required for its synthesis, thereby lowering production costs and minimizing waste.

From a structural perspective, 4-Bromomethyl-2-chloro-1-ethoxybenzene exhibits interesting electronic properties due to the electron-withdrawing effects of the bromine and chlorine atoms and the electron-donating effect of the ethoxy group. These properties make it an ideal candidate for exploring new chemical reactions and mechanisms. A 2023 paper in *Chemical Communications* investigated its reactivity under different conditions, revealing novel pathways for forming complex aromatic systems.

In conclusion, 4-Bromomethyl-2-chloro-1-ethoxybenzene (CAS No. 1254062-93-5) is a highly functionalized aromatic compound with significant potential in organic synthesis and materials science. Its unique combination of substituents allows for diverse applications across multiple industries, and ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is poised to play an even greater role in driving innovation across various scientific disciplines.